5-chloro-N-(4-chlorophenyl)-6-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide
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Overview
Description
This compound is an organic molecule that contains several functional groups, including a pyridine ring, a trifluoromethyl group, and two chlorophenyl groups. These groups are common in many pharmaceuticals and agrochemicals due to their unique physicochemical properties .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The trifluoromethyl group, the pyridine ring, and the chlorophenyl groups could all potentially participate in reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is known to significantly affect the pharmaceutical properties of compounds .Scientific Research Applications
Structural and Conformational Analysis
The compound has been studied for its structural and conformational characteristics. For instance, research has delved into the structural analysis of related pyridine derivatives, examining their crystal structures, dihedral angles, and hydrogen bonding patterns, which are fundamental in understanding the chemical behavior and potential applications of such compounds (Kubicki, Bassyouni, & Codding, 2000). Similar studies have been conducted on pyrazolo[3,4-b]pyridine derivatives, focusing on their structural, optical, and junction characteristics, revealing their potential in device fabrication (Zedan, El-Taweel, & El-Menyawy, 2020).
Antimicrobial and Antifungal Activity
Several derivatives of the pyridine carboxamide group have demonstrated significant antimicrobial and antifungal activities. These studies have contributed to the synthesis of novel compounds with potential therapeutic applications. For instance, a study synthesized and evaluated novel derivatives of 6-oxo-pyridine-3-carboxamide, finding that some derivatives exhibited broad-spectrum antibacterial activity comparable to standard drugs like Ampicillin and Gentamicin (El-Sehrawi, Soliman, Khalifa, & El-Bakry, 2015). Another study highlighted the antimicrobial potential of quinazolinone and thiazolidinone derivatives, showcasing their effectiveness against various bacterial and fungal species (Desai, Dodiya, & Shihora, 2011).
Chemical Synthesis and SAR Studies
The compound and its derivatives have been a focal point in the synthesis of novel chemical entities. These entities are explored for their structure-activity relationships (SAR), aiming to understand their interaction mechanisms and potential as therapeutic agents. For example, research has been conducted on the synthesis and SAR of 5,6-diarylpyridines as human CB1 inverse agonists, emphasizing their potency and selectivity in biological activities (Meurer, Finke, Mills, & Walsh, 2005).
Mechanism of Action
Target of Action
A molecular simulation study was performed to justify the potent in vitro antipromastigote activity of a similar compound, which has a desirable fitting pattern in the lmptr1 pocket (active site) characterized by lower binding free energy .
Mode of Action
It can be inferred that the compound interacts with its target in a way that affects the target’s function, leading to changes in cellular processes .
Biochemical Pathways
The compound’s interaction with its target could potentially affect various biochemical pathways, leading to downstream effects .
Result of Action
The compound’s interaction with its target could lead to changes in cellular processes, potentially resulting in therapeutic effects .
Future Directions
Properties
IUPAC Name |
5-chloro-N-(4-chlorophenyl)-6-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13Cl2F3N2O2/c21-15-4-6-16(7-5-15)26-18(28)13-9-17(22)19(29)27(11-13)10-12-2-1-3-14(8-12)20(23,24)25/h1-9,11H,10H2,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCDVDKHCPMPDDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)CN2C=C(C=C(C2=O)Cl)C(=O)NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13Cl2F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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